Cas no 2138544-91-7 (1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine)

• Product Name: 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine
• CAS No: 2138544-91-7
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5858420
• PubChem ID: 165848456
• Update Time: 2025-10-31

1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1169843
• 2138544-91-7
• 1-[1-(2-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine
• 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine

• Inchi： 1S/C16H17N3O4S/c17-11-12-9-10-18(14-6-2-1-5-13(12)14)24(22,23)16-8-4-3-7-15(16)19(20)21/h1-8,12H,9-11,17H2
• InChI Key： PABIMMOHFHMZGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=CC=CC=2C(CN)CC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine

Recent Advances in the Study of 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine (CAS: 2138544-91-7)

The compound 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine (CAS: 2138544-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the tetrahydroquinoline core and the nitrobenzenesulfonyl group, make it a promising scaffold for further development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have optimized its synthesis route to improve yield and purity, which is critical for scaling up production for preclinical studies. The compound's stability under various conditions has also been investigated, with findings suggesting that it remains stable in most organic solvents but may degrade under strongly acidic or basic conditions. These properties are essential for its handling and storage in laboratory settings.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound could be further developed as a lead molecule for anti-inflammatory drugs. However, more extensive pharmacological profiling is needed to confirm its efficacy and safety.

Another area of interest is the compound's potential application in cancer research. Early-stage studies have indicated that it may interfere with cell proliferation in certain cancer cell lines, possibly through the modulation of key signaling pathways. For instance, one study reported that the compound induced apoptosis in breast cancer cells by activating the p53 pathway. While these results are preliminary, they provide a foundation for future research into its anticancer mechanisms and potential therapeutic applications.

Despite these promising findings, several challenges remain. The compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME), have yet to be fully characterized. Additionally, its toxicity profile needs to be thoroughly evaluated to ensure its suitability for further development. Researchers are currently exploring various derivatives of the compound to enhance its biological activity and reduce potential side effects. These efforts are expected to yield more potent and selective candidates for clinical development.

In conclusion, 1-[1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-yl]methanamine (CAS: 2138544-91-7) represents a promising scaffold in medicinal chemistry with potential applications in inflammation and cancer therapy. Ongoing research is focused on optimizing its synthesis, elucidating its mechanisms of action, and improving its pharmacological properties. As more data becomes available, this compound could emerge as a valuable tool for drug discovery and development in the coming years.